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Introduction

Adenylyl Cyclase Type 5 (ADCY5) is a critical enzyme in cardiac physiology, catalyzing the
conversion of ATP to cyclic AMP (cCAMP), a key second messenger in intracellular signaling.[1]
[2][3] As one of the two major adenylyl cyclase isoforms expressed in the adult mammalian
heart, alongside ADCY6, ADCY5 plays a pivotal role in the regulation of heart rate, contractility,
and the heart's response to stress.[4][5][6] Its expression and activity are dynamically regulated
during cardiac development and in various pathological conditions, including heart failure and
pressure-overload hypertrophy.[4][5] Dysregulation of ADCY5 has been implicated in cardiac
disease, making it a significant target for investigation in drug development.[4][7][8] This
technical guide provides an in-depth overview of ADCY5 expression patterns in human cardiac
tissue, detailed experimental protocols for its study, and visualization of its signaling pathways.

Quantitative Data on ADCY5 Expression

Quantitative data on ADCY5 expression in human cardiac tissue is crucial for understanding its
physiological and pathological roles. While detailed protein abundance across all specific
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cardiac regions is an ongoing area of research, existing data from transcriptomics and
proteomics provide valuable insights.

Table 1: ADCY5 mRNA Expression in Human Cardiac and Related Tissues

Tissue Normalized TPM (nTPM) Data Source

Heart muscle 46.5 The Human Protein Atlas[9]
Right auricle of heart High expression Bgee[7]

Left ventricle High expression Bgee[7]

Apex of heart High expression Bgee[7]

Cardiac muscle tissue of right ) ]
i High expression Bgee[7]
atrium

TPM (Transcripts Per Million) is a normalized measure of gene expression.

Table 2: ADCY5 Protein Abundance

TissuelCell Type Abundance (ppm) Data Source
Whole organism (H. sapiens) 0.23 ppm PaxDb[10]
Cardiomyocytes Present Various[7][11][12]
Cardiac Fibroblasts Detected Various[4]

ppm (parts per million) indicates the fraction of the protein in the total proteome.

Note: The Human Protein Atlas currently states that an estimation of protein expression in the
heart muscle could not be performed due to inconclusive results.[9][13] However, multiple
studies confirm its presence and functional importance in cardiomyocytes.[7][11][12]

ADCYS5 Signaling Pathway in Cardiomyocytes

ADCYS5 is a key component of the B-adrenergic signaling pathway, which is fundamental to the
"fight or flight" response in the heart.
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Caption: The ADCY5 signaling cascade in cardiomyocytes.

Experimental Protocols
Human Cardiac Tissue Procurement

The acquisition of high-quality human cardiac tissue is paramount for reliable experimental

outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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